Cas no 78725-50-5 (Benzaldehyde, 4-(3,4-dichlorophenoxy)-)

Benzaldehyde, 4-(3,4-dichlorophenoxy)- structure
78725-50-5 structure
Product Name:Benzaldehyde, 4-(3,4-dichlorophenoxy)-
CAS No:78725-50-5
MF:C13H8Cl2O2
MW:267.107421875
CID:534042
PubChem ID:10706904
Update Time:2025-04-19

Benzaldehyde, 4-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(3,4-dichlorophenoxy)-
    • 4-(3,4-dichlorophenoxy)benzaldehyde
    • 4-(3,4-DICHLORO-PHENOXY)-BENZALDEHYDE
    • 4-(3,4-dichloro-phenoxy)benzaldehyde
    • AG-H-15767
    • CTK2G5000
    • KB-237761
    • AKOS005805801
    • 4-(3',4'-Dichlorophenoxy)benzaldehyde
    • SCHEMBL894981
    • ATGVBRQQWGDSHD-UHFFFAOYSA-N
    • 78725-50-5
    • DTXSID50443822
    • Inchi: 1S/C13H8Cl2O2/c14-12-6-5-11(7-13(12)15)17-10-3-1-9(8-16)2-4-10/h1-8H
    • InChI Key: ATGVBRQQWGDSHD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OC1C=CC(C=O)=CC=1)Cl

Computed Properties

  • Exact Mass: 265.99000
  • Monoisotopic Mass: 265.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.59820
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